Cas no 2301045-38-3 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2301045-38-3
• MF: C₆H₉Cl₂N₃
• MW: 194.061758756638
• CID: 5107366
• PubChem ID: 142540745
• Update Time: 2026-03-03

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyrazin-2-yl)ethanamine
• PS-18866
• MFCD34622214
• 1-(3-chloropyrazin-2-yl)ethan-1-amine hydrochloride
• 2301045-38-3
• 1-(3-CHLOROPYRAZIN-2-YL)ETHANAMINE HYDROCHLORIDE
• 1-(3-chloropyrazin-2-yl)ethanamine HCl
• DB-420576
• SCHEMBL21823105
• F89416
• 1-(3-chloropyrazin-2-yl)ethanamine;hydrochloride
• hydrochloride

• Inchi： 1S/C6H8ClN3.ClH/c1-4(8)5-6(7)10-3-2-9-5;/h2-4H,8H2,1H3;1H
• InChI Key： AJZVEYKBTHDIDD-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1Cl)(N)C.Cl

Computed Properties

• Exact Mass: 193.0173527g/mol
• Monoisotopic Mass: 193.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on hydrochloride

Introduction to CAS No 2301045-38-3 and Its Hydrochloride Form

The compound with the chemical identifier CAS No 2301045-38-3 has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, when formulated as hydrochloride, exhibits enhanced solubility and bioavailability, making it a promising candidate for further investigation in drug development. The hydrochloride salt form is particularly favored in medicinal chemistry for its stability and compatibility with various pharmaceutical formulations.

In recent years, the study of CAS No 2301045-38-3 hydrochloride has been extensively explored in academic and industrial research settings. One of the most compelling aspects of this compound is its mechanism of action, which suggests potential benefits in treating a variety of medical conditions. Researchers have been particularly interested in its interaction with biological targets, which may lead to the development of novel therapeutic agents. The hydrochloride salt's ability to cross cell membranes efficiently has opened up new avenues for drug delivery systems, particularly in oncology and neurology.

The pharmacokinetic profile of CAS No 2301045-38-3 hydrochloride has been a focal point of numerous studies. Its rapid absorption and prolonged half-life make it an attractive option for chronic treatments. Comparative studies have shown that the hydrochloride form outperforms other salts in terms of efficacy and safety, making it a preferred choice for clinical trials. Additionally, its low toxicity profile has reduced concerns regarding side effects, which is crucial for patient compliance and long-term treatment success.

Advances in synthetic chemistry have enabled the large-scale production of CAS No 2301045-38-3 hydrochloride, making it more accessible for research purposes. Techniques such as crystallization and recrystallization have been optimized to ensure high purity and yield. These advancements have not only facilitated basic research but also paved the way for industrial applications. The compound's stability under various storage conditions further enhances its practicality for pharmaceutical use.

The potential applications of CAS No 2301045-38-3 hydrochloride extend beyond traditional pharmaceuticals. Emerging research suggests that it may have applications in agrochemicals and environmental science due to its interaction with biological systems. This versatility underscores the importance of continued research into this compound and its derivatives. Collaborative efforts between academia and industry are essential to fully exploit its potential benefits.

Regulatory considerations play a critical role in the development and commercialization of any pharmaceutical compound. The regulatory landscape for CAS No 2301045-38-3 hydrochloride has been carefully navigated by researchers to ensure compliance with international standards. Preclinical studies have provided valuable data on its safety and efficacy, which are now being used to support regulatory submissions. The success of these submissions will be pivotal in determining its availability for clinical use.

In conclusion, the compound identified as CAS No 2301045-38-3, particularly in its hydrochloride form, represents a significant advancement in pharmaceutical research. Its unique properties, combined with promising preliminary findings, make it a compelling subject for further investigation. As research continues to unfold, the potential applications of this compound are likely to expand, offering new hope for patients worldwide.